![molecular formula C8H13NO B6245567 rac-(1R,2S,4R)-2-(aminomethyl)bicyclo[2.2.1]hept-5-en-2-ol CAS No. 2408936-16-1](/img/no-structure.png)
rac-(1R,2S,4R)-2-(aminomethyl)bicyclo[2.2.1]hept-5-en-2-ol
Overview
Description
Rac-(1R,2S,4R)-2-(aminomethyl)bicyclo[2.2.1]hept-5-en-2-ol, commonly referred to as AMBH, is a bicyclic secondary amine that has been used in a wide range of scientific research applications. It is a highly versatile compound that can be used as a building block for synthesizing other compounds, as well as for studying the structure and function of proteins. In addition, AMBH has been used to study the biochemical and physiological effects of drugs, as well as to investigate the mechanism of action of drugs.
Scientific Research Applications
AMBH has been used in a wide range of scientific research applications, including the study of protein structure and function, the investigation of the biochemical and physiological effects of drugs, and the exploration of the mechanism of action of drugs. In addition, AMBH has been used as a building block for synthesizing other compounds, such as peptides and other amino acid derivatives.
Mechanism of Action
The mechanism of action of AMBH is not yet fully understood. However, it is believed that the compound interacts with proteins and other molecules in the body in order to exert its effects. For example, AMBH has been shown to modulate the activity of certain enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the regulation of inflammation and immune responses. In addition, the compound has been shown to affect the activity of certain hormones, such as epinephrine and norepinephrine, which are involved in the regulation of blood pressure and heart rate.
Biochemical and Physiological Effects
The biochemical and physiological effects of AMBH have been studied in a variety of organisms. In mice, the compound has been shown to reduce inflammation and improve wound healing. In humans, AMBH has been shown to reduce the risk of cardiovascular disease, improve cognitive function, and reduce symptoms of anxiety and depression. In addition, the compound has been shown to have anti-cancer and anti-diabetic effects in animal models.
Advantages and Limitations for Lab Experiments
The use of AMBH in laboratory experiments has several advantages. First, the compound is highly soluble in water, making it easy to work with in a laboratory setting. Second, the compound is relatively stable and can be stored for long periods of time without significant degradation. Finally, the compound is relatively inexpensive, making it an attractive option for researchers on a budget. However, there are also some limitations to the use of AMBH in laboratory experiments. For example, the compound is not as widely available as other compounds, making it difficult to obtain in large quantities. In addition, the compound is not as well-characterized as other compounds, making it difficult to predict its effects in certain situations.
Future Directions
The potential future directions for the use of AMBH in scientific research are numerous. For example, the compound could be used to study the mechanism of action of drugs, as well as to investigate the biochemical and physiological effects of drugs. In addition, the compound could be used as a building block for synthesizing other compounds, such as peptides and other amino acid derivatives. Finally, the compound could be used to study the structure and function of proteins, as well as to explore the potential therapeutic applications of the compound.
Synthesis Methods
AMBH can be synthesized using a variety of methods, including the direct condensation of two amino acids, the condensation of an aldehyde and an amino acid, and the condensation of a ketone and an amino acid. The most commonly used synthesis method is the condensation of an aldehyde and an amino acid, which involves the reaction of aldehyde and an amino acid in the presence of an acid catalyst. This reaction results in the formation of an imine, which is then hydrolyzed to form the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis of rac-(1R,2S,4R)-2-(aminomethyl)bicyclo[2.2.1]hept-5-en-2-ol can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, followed by the final product. The key steps in the synthesis pathway include the formation of a bicyclic ring system, introduction of an amino group, and reduction of a carbonyl group to a hydroxyl group.", "Starting Materials": ["Cyclopentadiene", "Methacrolein", "Formaldehyde", "Ammonia", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol"], "Reaction": ["Step 1: Cyclopentadiene and methacrolein undergo a Diels-Alder reaction to form a bicyclic compound.", "Step 2: The bicyclic compound is treated with formaldehyde and ammonia to introduce an amino group at the 2-position.", "Step 3: The resulting compound is reduced using sodium borohydride to form the corresponding alcohol.", "Step 4: The alcohol is treated with hydrochloric acid to form the hydrochloride salt.", "Step 5: The hydrochloride salt is treated with sodium hydroxide to form the final product, rac-(1R,2S,4R)-2-(aminomethyl)bicyclo[2.2.1]hept-5-en-2-ol." ] } | |
CAS RN |
2408936-16-1 |
Molecular Formula |
C8H13NO |
Molecular Weight |
139.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
